Cas no 2228495-45-0 (5-(2-methylcyclopropyl)furan-2-sulfonamide)

• Product Name: 5-(2-methylcyclopropyl)furan-2-sulfonamide
• CAS No: 2228495-45-0
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 5883858
• PubChem ID: 165680929
• Update Time: 2025-05-22

5-(2-methylcyclopropyl)furan-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylcyclopropyl)furan-2-sulfonamide
• 2228495-45-0
• EN300-2005213

• Inchi： 1S/C8H11NO3S/c1-5-4-6(5)7-2-3-8(12-7)13(9,10)11/h2-3,5-6H,4H2,1H3,(H2,9,10,11)
• InChI Key： YWPAOJQFILJREL-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2CC2C)O1)(N)(=O)=O

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.7Ų

Additional information on 5-(2-methylcyclopropyl)furan-2-sulfonamide

5-(2-Methylcyclopropyl)furan-2-sulfonamide: A Comprehensive Overview

5-(2-Methylcyclopropyl)furan-2-sulfonamide (CAS No: 2228495-45-0) is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its distinctive structure, which combines a furan ring with a sulfonamide group and a 2-methylcyclopropyl substituent. The furan ring serves as the core framework, while the sulfonamide group and methylcyclopropyl substituent contribute to its unique chemical properties and potential biological activities.

The synthesis of 5-(2-Methylcyclopropyl)furan-2-sulfonamide involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct this compound efficiently. The sulfonamide group is particularly valuable in medicinal chemistry due to its ability to enhance solubility and stability, making it a desirable moiety in drug design.

Recent studies have focused on the biological activity of this compound, particularly its potential as a modulator of various cellular pathways. Preclinical research has suggested that 5-(2-Methylcyclopropyl)furan-2-sulfonamide may exhibit promising anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. Additionally, its ability to interact with specific protein targets has been explored, paving the way for further investigations into its role in disease treatment.

In terms of structural analysis, the methylcyclopropyl substituent plays a crucial role in determining the compound's physical and chemical properties. The strained cyclopropane ring introduces steric hindrance and electronic effects that can influence the compound's reactivity and bioavailability. Advanced computational methods, such as molecular docking and quantum mechanics calculations, have been employed to elucidate the structural dynamics of this compound and its interactions with biological systems.

The application of 5-(2-Methylcyclopropyl)furan-2-sulfonamide extends beyond pharmacology into materials science, where its unique properties make it a candidate for novel material development. Researchers are exploring its potential as a building block for advanced materials with tailored functionalities, such as sensors or drug delivery systems.

Looking ahead, the continued investigation of 5-(2-Methylcyclopropyl)furan-2-sulfonamide will undoubtedly yield further insights into its chemical behavior and biological relevance. As new research emerges, this compound is expected to play an increasingly important role in both academic and industrial settings.